N-(1-(thiazol-2-yl)piperidin-4-yl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H21N3OS/c1-13-3-2-4-14(11-13)12-16(21)19-15-5-8-20(9-6-15)17-18-7-10-22-17/h2-4,7,10-11,15H,5-6,8-9,12H2,1H3,(H,19,21)
• InChI Key: QWTBNCGPIAWJDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2CCN(CC2)C3=NC=CS3
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol

Description

N-(1-(thiazol-2-yl)piperidin-4-yl)-2-(m-tolyl)acetamide, also known as TAK-659, is a small molecule inhibitor that specifically targets the Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, and its inhibition has been shown to be effective in the treatment of B-cell malignancies.

Scientific Research Applications

Antimicrobial Applications

Compounds with a thiazolyl piperidinyl acetamide structure have been evaluated for their antimicrobial activities against pathogenic bacteria and Candida species. These compounds show significant effectiveness, particularly against fungal species, indicating their potential as antimicrobial agents. For example, derivatives obtained by reacting 2-chloro-N-(benzothiazole-2-yl)acetamides with piperidine derivatives demonstrated more effectiveness against fungi than bacteria, with certain derivatives showing substantial activity against Candida utilis (Mokhtari & Pourabdollah, 2013).

Antitumor and Anticancer Applications

Several studies have synthesized and evaluated the antitumor activities of thiazolyl and piperidinyl acetamide derivatives. Compounds exhibiting potent antiproliferative activities against various cancer cell lines, including HeLa (human cervical cancer) and A549 (human lung cancer), have been identified. This highlights the potential of these compounds in cancer research and therapy. For instance, novel N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides showed significant inhibitory activity, suggesting the role of these compounds in inducing cell apoptosis and causing cell cycle arrest (Wu et al., 2017).

Antioxidant Applications

Thiazolyl piperidinyl acetamide derivatives have also been explored for their antioxidant properties. The presence of the thiazole and piperidine moieties contributes to the scavenging ability of these compounds, making them useful in studies investigating oxidative stress and its mitigation. For instance, certain derivatives of 2-amino-1,3,4-thiadiazoles have been synthesized and shown promising antioxidant activities, indicating their potential in combating oxidative stress-related diseases (Hamama et al., 2013).

Antibacterial and Antifungal Activities

The synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores has demonstrated moderate to high antibacterial potentials, indicating their significance in developing new antibacterial agents. Such compounds have shown activity against both Gram-negative and Gram-positive bacteria, suggesting a broad spectrum of antibacterial capabilities (Iqbal et al., 2017).